Cas no 10484-22-7 (Decahydronaphthalene-2-carbaldehyde)

Decahydronaphthalene-2-carbaldehyde structure
10484-22-7 structure
Product Name:Decahydronaphthalene-2-carbaldehyde
CAS No:10484-22-7
MF:C11H18O
MW:166.260023593903
MDL:MFCD24232549
CID:4678786
PubChem ID:15480666
Update Time:2025-07-19

Decahydronaphthalene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • decahydronaphthalene-2-carbaldehyde
    • Decahydronaphthalene-2-carbaldehyde
    • MDL: MFCD24232549
    • Inchi: 1S/C11H18O/c12-8-9-5-6-10-3-1-2-4-11(10)7-9/h8-11H,1-7H2
    • InChI Key: UHTMZKTTWVWRNL-UHFFFAOYSA-N
    • SMILES: O=CC1CCC2CCCCC2C1

Computed Properties

  • Exact Mass: 166.135765193g/mol
  • Monoisotopic Mass: 166.135765193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1
  • XLogP3: 3.2

Decahydronaphthalene-2-carbaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-3034771-1g
decahydronaphthalene-2-carbaldehyde
10484-22-7 95%
1g
$1185.0 2023-09-06
Enamine
EN300-3034771-5g
decahydronaphthalene-2-carbaldehyde
10484-22-7 95%
5g
$3438.0 2023-09-06
Enamine
EN300-3034771-10g
decahydronaphthalene-2-carbaldehyde
10484-22-7 95%
10g
$5099.0 2023-09-06
Enamine
EN300-3034771-0.05g
decahydronaphthalene-2-carbaldehyde
10484-22-7 95.0%
0.05g
$275.0 2025-03-19
Enamine
EN300-3034771-0.1g
decahydronaphthalene-2-carbaldehyde
10484-22-7 95.0%
0.1g
$410.0 2025-03-19
Enamine
EN300-3034771-0.25g
decahydronaphthalene-2-carbaldehyde
10484-22-7 95.0%
0.25g
$586.0 2025-03-19
Enamine
EN300-3034771-0.5g
decahydronaphthalene-2-carbaldehyde
10484-22-7 95.0%
0.5g
$925.0 2025-03-19
Enamine
EN300-3034771-1.0g
decahydronaphthalene-2-carbaldehyde
10484-22-7 95.0%
1.0g
$1185.0 2025-03-19
Enamine
EN300-3034771-2.5g
decahydronaphthalene-2-carbaldehyde
10484-22-7 95.0%
2.5g
$2324.0 2025-03-19
Enamine
EN300-3034771-5.0g
decahydronaphthalene-2-carbaldehyde
10484-22-7 95.0%
5.0g
$3438.0 2025-03-19

Additional information on Decahydronaphthalene-2-carbaldehyde

Research Brief on Decahydronaphthalene-2-carbaldehyde (CAS: 10484-22-7): Recent Advances and Applications in Chemical Biology and Pharmaceutical Sciences

Decahydronaphthalene-2-carbaldehyde (CAS: 10484-22-7) is a bicyclic aldehyde derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its unique decalin scaffold, serves as a valuable intermediate in the synthesis of complex bioactive molecules. Recent studies have explored its potential in drug discovery, particularly in the development of novel therapeutic agents targeting neurological disorders and infectious diseases.

A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated the utility of Decahydronaphthalene-2-carbaldehyde as a key building block in the synthesis of potent gamma-secretase modulators for Alzheimer's disease treatment. The research team employed a novel asymmetric hydrogenation strategy to achieve high enantioselectivity, yielding derivatives with improved blood-brain barrier permeability compared to previous generations of compounds. This breakthrough highlights the compound's potential in addressing one of the major challenges in CNS drug development.

In the field of antimicrobial research, a recent *ACS Infectious Diseases* publication (2024) reported the development of novel quinolone derivatives incorporating the Decahydronaphthalene-2-carbaldehyde scaffold. These compounds exhibited remarkable activity against drug-resistant strains of *Mycobacterium tuberculosis*, with MIC values in the low micromolar range. The study attributed this enhanced activity to the compound's ability to modulate bacterial efflux pumps, a mechanism that could potentially overcome existing resistance pathways.

From a chemical biology perspective, researchers have leveraged Decahydronaphthalene-2-carbaldehyde's unique structural features to develop fluorescent probes for studying protein-ligand interactions. A 2024 *Chemical Science* article detailed the design of environment-sensitive fluorophores based on this scaffold, enabling real-time monitoring of conformational changes in G-protein coupled receptors. This application represents a significant advancement in structural biology techniques, particularly for membrane protein studies.

The compound's stability under physiological conditions has also made it attractive for prodrug development. Recent work published in *Molecular Pharmaceutics* (2023) demonstrated the successful conjugation of Decahydronaphthalene-2-carbaldehyde with various anticancer agents, resulting in prodrugs with enhanced tumor targeting capabilities through EPR effects. These findings suggest promising applications in targeted cancer therapy, with several derivatives currently undergoing preclinical evaluation.

Despite these advances, challenges remain in the large-scale synthesis and purification of Decahydronaphthalene-2-carbaldehyde derivatives. A 2024 review in *Organic Process Research & Development* critically analyzed various synthetic routes, identifying biocatalytic approaches as particularly promising for industrial-scale production while maintaining high stereochemical purity. This development could significantly impact the compound's accessibility for pharmaceutical applications.

Looking forward, the unique properties of Decahydronaphthalene-2-carbaldehyde position it as a versatile scaffold for addressing multiple challenges in drug discovery. Its applications span from CNS therapeutics to anti-infectives and targeted cancer treatments, with ongoing research exploring its potential in other therapeutic areas. The compound's recent inclusion in several pharmaceutical company pipelines suggests growing recognition of its value in medicinal chemistry.

Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd